Cas no 16851-82-4 (1-(benzenesulfonyl)pyrrole)

• Product Name: 1-(benzenesulfonyl)pyrrole
• CAS No: 16851-82-4
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• MDL: MFCD00067739
• CID: 87751
• PubChem ID: 140146
• Update Time: 2025-10-30

1-(benzenesulfonyl)pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylsulfonyl)pyrrole
• BUTTPARK 95\50-50
• 1-(PHENYLSULPHONYL)PYRROLE
• 1-(PHENYLSULFONYL)-1H-PYRROLE
• N-BENZENESULFONYLPYRROLE
• N-Benzenesulphonylpyrrole
• 1-(phenylsulphonyl)-1H-pyrrole
• 1-(benzenesulfonyl)pyrrole
• Phenyl 1-Pyrrolyl Sulfone
• 1-(Benzenesulfonyl)-1H-pyrrole
• N-Phenylsulfonylpyrrole
• NSC 102019
• 1-(PHENYLSULFONYL)PYRROLE 97%
• 1-(Phenylsulfonyl)pyrrole,97%
• 1-Benzenesulfonyl-1H-pyrrole
• (phenylsulfonyl)pyrrole
• 1H-Pyrrole, 1-(phenylsulfonyl)-
• PPPXRIUHKCOOMU-UHFFFAOYSA-N
• 1-Phenylsulfonylpyrrole
• phenylsulfonylpyrrole
• NSC102019
• 1benzenesulfonylpyrrole
• 1-benzenesulfonylpyrrole
• Maybridge3_000405
• phenylsulfonyl-1H-pyrrole
• Phenyl 1-Pyrr
• NSC-102019
• UNII-VR7W226HWC
• EC 623-685-3
• EN300-103376
• SB62012
• SCHEMBL752816
• CHEMBL449256
• 1H-Pyrrole,1-(phenylsulfonyl)-
• DS-12481
• AMY916
• P2095
• SY048358
• 1-benzensulfonyl-1H-pyrrole
• BDBM50266635
• AKOS000522133
• IDI1_011792
• 1-(Phenylsulfonyl)-1H-pyrrole #
• W-205974
• BCP16980
• ZB0558
• HMS1432C09
• 1-(Phenylsulfonyl)pyrrole, 98%
• 1H-Pyrrole, 1-(phenylsulphonyl)-
• 16851-82-4
• CCG-236339
• BP-10152
• FT-0605861
• NS00009681
• VR7W226HWC
• DTXSID20168575
• MFCD00067739
• CS-W015264
• 1-(Phenylsulfonyl)pyrrole,99%
• STL191454
• DB-043743

• MDL： MFCD00067739
• Inchi： 1S/C10H9NO2S/c12-14(13,11-8-4-5-9-11)10-6-2-1-3-7-10/h1-9H
• InChI Key： PPPXRIUHKCOOMU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC=C1)(=O)=O
• BRN： 1619427

Computed Properties

• Exact Mass: 207.03500
• Monoisotopic Mass: 207.035399
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 47.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 87.0 to 91.0 deg-C
• Boiling Point: 368.9 °C at 760 mmHg
• Flash Point: 176.9 °C
• Refractive Index: 1.5250 (estimate)
• Solubility: Very slightly soluble (0.37 g/l) (25 º C),
• PSA: 47.45000
• LogP: 2.80590
• Solubility: Not determined

1-(benzenesulfonyl)pyrrole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-(benzenesulfonyl)pyrrole

Recent Advances in the Study of 1-(Benzenesulfonyl)pyrrole (CAS: 16851-82-4) in Chemical Biology and Pharmaceutical Research

The compound 1-(benzenesulfonyl)pyrrole (CAS: 16851-82-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed journal articles, conference proceedings, and industry reports published within the last two years.

Recent studies have highlighted the role of 1-(benzenesulfonyl)pyrrole as a versatile scaffold in medicinal chemistry. Its benzenesulfonyl moiety and pyrrole ring offer opportunities for structural modifications, enabling the development of derivatives with enhanced pharmacological properties. Researchers have employed computational modeling and high-throughput screening to identify potential targets, revealing interactions with key enzymes involved in inflammatory and oncogenic pathways. These findings suggest that 1-(benzenesulfonyl)pyrrole could serve as a lead compound for the development of novel anti-inflammatory and anti-cancer agents.

One of the most notable advancements in the study of 1-(benzenesulfonyl)pyrrole is its application in targeted drug delivery systems. Recent experiments have demonstrated its ability to form stable complexes with nanoparticles, enhancing its bioavailability and tissue-specific accumulation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful conjugation of 1-(benzenesulfonyl)pyrrole with gold nanoparticles, resulting in improved efficacy in tumor regression models. This innovative approach opens new avenues for precision medicine and personalized therapy.

In addition to its therapeutic potential, 1-(benzenesulfonyl)pyrrole has also been investigated for its role in chemical biology as a probe for studying protein-ligand interactions. Its fluorescent properties and selective binding affinity make it an ideal candidate for imaging and diagnostic applications. A recent study in ACS Chemical Biology utilized this compound to visualize the dynamics of enzyme inhibition in real-time, providing valuable insights into the mechanistic underpinnings of drug action. Such applications underscore the compound's dual utility in both therapeutic and diagnostic contexts.

Despite these promising developments, challenges remain in the clinical translation of 1-(benzenesulfonyl)pyrrole-based therapies. Issues such as metabolic stability, toxicity profiles, and scalable synthesis methods need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to clinical trials. Ongoing studies are expected to further elucidate its mechanism of action and optimize its pharmacokinetic properties.

In conclusion, 1-(benzenesulfonyl)pyrrole (CAS: 16851-82-4) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted applications—from drug development to diagnostic imaging—highlight its potential to impact multiple facets of modern medicine. As research progresses, this compound is likely to play an increasingly prominent role in the discovery of next-generation therapeutics. This briefing serves as a timely update for researchers and industry professionals seeking to stay abreast of the latest advancements in this dynamic field.